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Compound of Interest

Compound Name: YS-49

Cat. No.: B1662178 Get Quote

For Researchers, Scientists, and Drug Development Professionals: A Guide to the Safe

Handling, Storage, and Disposal of YS-49, a Novel Isoquinoline Alkaloid and PI3K/Akt

Activator.

This document provides crucial safety protocols and logistical plans for the handling of YS-49,

a potent isoquinoline alkaloid compound. Adherence to these guidelines is essential to ensure

the safety of laboratory personnel and the integrity of research outcomes. YS-49 is identified as

a PI3K/Akt activator and has been shown to influence various cellular processes. Due to its

biological activity, it must be handled with care.

Quantitative Data Summary
For ease of reference and comparison, the key quantitative properties of YS-49 are

summarized in the table below.
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Property Value Source

Chemical Name

1-[(naphthalen-1-

yl)methyl]-1,2,3,4-

tetrahydroisoquinoline-6,7-diol

hydrobromide

[1][2]

Molecular Formula C₂₀H₂₀BrNO₂ [1][3][4]

Molecular Weight 386.28 g/mol [1][3][4][5]

CAS Number 132836-42-1 [1][3][5][6]

Appearance Solid [1][2][4]

Purity ≥98% (HPLC) [1]

Solubility
DMSO: 77 mg/mL (199.33

mM)
[5]

Storage Temperature 2-8°C

Personal Protective Equipment (PPE)
Given that YS-49 is an isoquinoline alkaloid with biological activity, a comprehensive approach

to personal protection is mandatory. The following PPE should be worn at all times when

handling the compound:

Gloves: Nitrile or other chemically resistant gloves are required. Always inspect gloves for

tears or punctures before use.

Eye Protection: Chemical safety goggles or a face shield must be worn to protect against

splashes or airborne particles.

Lab Coat: A full-length laboratory coat should be worn to protect skin and clothing.

Respiratory Protection: If there is a risk of generating aerosols or dusts, a properly fitted

respirator (e.g., N95 or higher) should be used in a well-ventilated area or a fume hood.

Operational Plan: Safe Handling and Storage

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.xcessbio.com/products/m10027
https://cymitquimica.com/products/IN-DA009CFU/ys-49/
https://www.xcessbio.com/products/m10027
https://www.adooq.com/ys-49.html
https://cymitquimica.com/products/TM-T13376/132836-42-1/ys-49/
https://www.xcessbio.com/products/m10027
https://www.adooq.com/ys-49.html
https://cymitquimica.com/products/TM-T13376/132836-42-1/ys-49/
https://www.selleckchem.com/datasheet/ys-49-E078502-DataSheet.html
https://www.xcessbio.com/products/m10027
https://www.adooq.com/ys-49.html
https://www.selleckchem.com/datasheet/ys-49-E078502-DataSheet.html
https://cymitquimica.com/products/TM-T13376/ys-49/
https://www.xcessbio.com/products/m10027
https://cymitquimica.com/products/IN-DA009CFU/ys-49/
https://cymitquimica.com/products/TM-T13376/132836-42-1/ys-49/
https://www.xcessbio.com/products/m10027
https://www.selleckchem.com/datasheet/ys-49-E078502-DataSheet.html
https://www.benchchem.com/product/b1662178?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1662178?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Receiving and Unpacking:

Upon receipt, visually inspect the package for any signs of damage or leakage.

Open the package in a designated area, preferably within a chemical fume hood.

Verify that the container is properly labeled and sealed.

Preparation of Solutions:

All weighing and solution preparation should be conducted in a chemical fume hood to

minimize inhalation exposure.

Use appropriate tools (e.g., spatulas, weighing paper) to handle the solid compound.

When dissolving YS-49, add the solvent slowly to avoid splashing. As noted, YS-49 is

soluble in DMSO.[5]

Storage:

Store YS-49 in a tightly sealed container in a cool, dry, and well-ventilated area.

The recommended storage temperature is 2-8°C.

Keep it segregated from incompatible materials.

Disposal Plan
Waste Categorization:

All materials contaminated with YS-49, including unused compound, solutions, contaminated

PPE, and labware, should be considered hazardous waste.

Disposal Procedure:

Collect all YS-49 waste in clearly labeled, sealed, and puncture-resistant containers.

Follow all local, state, and federal regulations for the disposal of hazardous chemical waste.
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Do not dispose of YS-49 down the drain or in regular trash.

Consult with your institution's Environmental Health and Safety (EHS) department for

specific disposal protocols.

Experimental Protocols
Detailed experimental methodologies for YS-49 are described in the following scientific

publications. Due to access limitations, the following summaries are based on the publicly

available abstracts. For full experimental details, it is recommended to obtain the full-text

articles.

Potentiation of Nerve Growth Factor-Induced Neurite Outgrowth in PC12 Cells: This study

investigated the effect of YS-49 on nerve growth factor (NGF)-induced neurite outgrowth in

PC12 cells. The abstract suggests that YS-49 enhances the effect of NGF, likely through the

activation of the PI3K/Akt signaling pathway.

Inhibition of Angiotensin II-Stimulated Proliferation of Vascular Smooth Muscle Cells: This

research explored the role of YS-49 in inhibiting the proliferation of vascular smooth muscle

cells (VSMCs) stimulated by angiotensin II. The abstract indicates that YS-49 induces heme

oxygenase-1 (HO-1), which in turn mediates the inhibitory effect on VSMC proliferation.

Positive Inotropic Action in Guinea Pig Papillary Muscle: This paper describes the positive

inotropic (contractility-enhancing) effects of YS-49 on guinea pig papillary muscle. The

abstract suggests that this action is mediated through the activation of cardiac β-

adrenoceptors.

Signaling Pathway and Experimental Workflow
Diagrams
To visually represent the key relationships and processes involved in handling YS-49, the

following diagrams have been generated using the DOT language.
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Caption: Signaling pathway of YS-49's biological activities.
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Start: Handling YS-49

Wear Full PPE:
- Gloves

- Goggles
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Caption: Experimental workflow for safe handling of YS-49.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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